Cas no 2229142-62-3 (1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanol)
1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanol
- 2229142-62-3
- EN300-1921554
- [1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropyl]methanol
-
- Inchi: 1S/C13H14BrNO/c1-15-10-5-3-2-4-9(10)11(14)12(15)13(8-16)6-7-13/h2-5,16H,6-8H2,1H3
- InChI Key: BLCOWUUHJNUHQV-UHFFFAOYSA-N
- SMILES: BrC1C2C=CC=CC=2N(C)C=1C1(CO)CC1
Computed Properties
- Exact Mass: 279.02588g/mol
- Monoisotopic Mass: 279.02588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 25.2Ų
1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1921554-0.05g |
[1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropyl]methanol |
2229142-62-3 | 0.05g |
$1381.0 | 2023-09-17 | ||
| Enamine | EN300-1921554-0.1g |
[1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropyl]methanol |
2229142-62-3 | 0.1g |
$1447.0 | 2023-09-17 | ||
| Enamine | EN300-1921554-0.25g |
[1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropyl]methanol |
2229142-62-3 | 0.25g |
$1513.0 | 2023-09-17 | ||
| Enamine | EN300-1921554-0.5g |
[1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropyl]methanol |
2229142-62-3 | 0.5g |
$1577.0 | 2023-09-17 | ||
| Enamine | EN300-1921554-1.0g |
[1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropyl]methanol |
2229142-62-3 | 1g |
$1643.0 | 2023-06-02 | ||
| Enamine | EN300-1921554-2.5g |
[1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropyl]methanol |
2229142-62-3 | 2.5g |
$3220.0 | 2023-09-17 | ||
| Enamine | EN300-1921554-5.0g |
[1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropyl]methanol |
2229142-62-3 | 5g |
$4764.0 | 2023-06-02 | ||
| Enamine | EN300-1921554-10.0g |
[1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropyl]methanol |
2229142-62-3 | 10g |
$7065.0 | 2023-06-02 | ||
| Enamine | EN300-1921554-1g |
[1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropyl]methanol |
2229142-62-3 | 1g |
$1643.0 | 2023-09-17 | ||
| Enamine | EN300-1921554-5g |
[1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropyl]methanol |
2229142-62-3 | 5g |
$4764.0 | 2023-09-17 |
1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanol Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanol
Comprehensive Overview of 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanol (CAS No. 2229142-62-3)
The compound 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanol (CAS No. 2229142-62-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropylmethanol moiety attached to a bromo-substituted indole ring, makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the prevalence of indole derivatives in bioactive compounds.
In recent years, the demand for heterocyclic compounds like 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanol has surged due to their role in developing novel therapeutics. The bromine atom at the 3-position of the indole ring enhances its reactivity, enabling further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This property aligns with the growing trend of precision synthesis in medicinal chemistry, where researchers seek to optimize molecular scaffolds for targeted biological activity.
The cyclopropyl group in this compound is another critical feature, as cyclopropane rings are known to improve metabolic stability and bioavailability in drug candidates. This aligns with current industry focus on bioisosteres and scaffold hopping strategies to overcome pharmacokinetic challenges. Additionally, the methanol functionality provides a handle for further derivatization, making it a versatile building block for libraries of small-molecule inhibitors.
From an analytical perspective, CAS No. 2229142-62-3 exhibits distinct spectroscopic properties that facilitate its characterization. Nuclear magnetic resonance (NMR) studies typically show characteristic shifts for the indole protons and cyclopropyl hydrogens, while mass spectrometry confirms its molecular weight. These features are crucial for quality control in industrial-scale production, where process chemistry optimization is a hot topic among manufacturers.
Environmental considerations also play a role in discussions about this compound. The pharmaceutical industry is increasingly adopting green chemistry principles, and researchers are exploring sustainable methods to synthesize halogenated indoles like this one. Catalytic bromination techniques and solvent-free reactions are among the innovative approaches being investigated to reduce the ecological footprint of such fine chemicals.
In the context of intellectual property, 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanol has appeared in several patent applications related to kinase inhibitors and GPCR modulators. This reflects the broader market trend where targeted therapies drive innovation in chemical space exploration. Companies specializing in custom synthesis often highlight such compounds in their catalogs to meet the needs of drug discovery programs.
Looking ahead, the scientific community anticipates expanded applications for this compound in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two rapidly advancing areas in drug development. Its balanced lipophilicity and potential for hydrogen bonding make it an attractive fragment for designing bifunctional molecules. These developments coincide with rising investments in degradation therapeutics, a field that has seen exponential growth in recent years.
For laboratory handling, proper storage of CAS No. 2229142-62-3 under inert atmosphere is recommended to preserve its stability, as the bromoindole moiety may be sensitive to light and moisture. Such practical considerations are frequently discussed in online forums dedicated to chemical handling best practices, indicating strong user interest in operational safety for specialized reagents.
In summary, 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanol represents a compelling case study in modern medicinal chemistry. Its structural features address multiple contemporary challenges in lead optimization, while its synthetic versatility supports diverse research applications. As the pharmaceutical industry continues to prioritize molecular complexity and three-dimensionality in drug design, compounds like this will remain at the forefront of innovative therapeutic development.
2229142-62-3 (1-(3-bromo-1-methyl-1H-indol-2-yl)cyclopropylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)